Cas no 1681-15-8 (2-Chloro-9H-purine)
2-Chloro-9H-purine structure
Product Name:2-Chloro-9H-purine
CAS No:1681-15-8
MF:C5H3ClN4
MW:154.557118654251
MDL:MFCD00194007
CID:41796
PubChem ID:519314
Update Time:2025-04-18
2-Chloro-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-9H-purine
- 2-Chloro-7H-purine
- 2-Chloropurine
- 1H-Purine, 2-chloro-
- 9H-purine, 2-chloro-
- Chloropurine
- Purine, 2-chloro-
- monochloropurine
- 2-chloro-1H-purine
- MLS001018315
- JBMBVWROWJGFMG-UHFFFAOYSA-N
- HMS2655P18
- BCP27583
- NSC17111
- STL140908
- SBB054722
- RP08377
- PB18467
- MCULE-6
- FD13052
- Z2895166358
- DTXSID60333967
- AM20090010
- InChI=1/C5H3ClN4/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,7,8,9,10
- 1681-15-8
- MFCD00137826
- FT-0612016
- SDCCGMLS-0065582.P001
- 2-[(4-HYDROXYPHENYL)THIO]BUT-2-ENEDIOICACID
- AKOS015950088
- 2-Chloropurine;2-Chloro-9H-purine
- CS-W006241
- SCHEMBL357002
- AKOS006230749
- GS-4538
- MFCD00194007
- SMR000354563
- F1371-0154
- CHEMBL1370147
- NSC-17111
- AKOS000320223
- AB-323/25000183
- A15290
- EN300-211577
- SY033047
- D76UU7V93S
- DB-006091
- 823-748-7
- NC15936
-
- MDL： MFCD00194007
- Inchi： 1S/C5H3ClN4/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,7,8,9,10)
- InChI Key： JBMBVWROWJGFMG-UHFFFAOYSA-N
- SMILES： ClC1N=CC2=C(N=1)N=CN2
Computed Properties
- Exact Mass: 154.00500
- Monoisotopic Mass: 154.004624
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.1
Experimental Properties
- Density: 1.84
- Boiling Point: 397.7°C at 760 mmHg
- Flash Point: 109.1°C
- Refractive Index: 1.739
- PSA: 54.46000
- LogP: 1.00630
2-Chloro-9H-purine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Chloro-9H-purine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067644-250mg |
2-Chloro-9H-purine |
1681-15-8 | 97% | 250mg |
￡16.00 | 2022-03-01 | |
| Fluorochem | 067644-1g |
2-Chloro-9H-purine |
1681-15-8 | 97% | 1g |
￡41.00 | 2022-03-01 | |
| Ambeed | A114127-100mg |
2-Chloro-9H-purine |
1681-15-8 | 97% | 100mg |
$12.0 | 2025-02-22 | |
| Ambeed | A114127-250mg |
2-Chloro-9H-purine |
1681-15-8 | 97% | 250mg |
$15.0 | 2025-02-22 | |
| Ambeed | A114127-1g |
2-Chloro-9H-purine |
1681-15-8 | 97% | 1g |
$42.0 | 2025-02-22 | |
| Ambeed | A114127-5g |
2-Chloro-9H-purine |
1681-15-8 | 97% | 5g |
$164.0 | 2025-02-22 | |
| Ambeed | A114127-10g |
2-Chloro-9H-purine |
1681-15-8 | 97% | 10g |
$290.0 | 2025-02-22 | |
| Ambeed | A114127-25g |
2-Chloro-9H-purine |
1681-15-8 | 97% | 25g |
$581.0 | 2025-02-22 | |
| Apollo Scientific | OR927873-1g |
2-Chloro-7h-purine |
1681-15-8 | 96% | 1g |
£53.00 | 2025-02-21 | |
| Apollo Scientific | OR927873-5g |
2-Chloro-7h-purine |
1681-15-8 | 96% | 5g |
£149.00 | 2025-02-21 |
2-Chloro-9H-purine Related Literature
-
S. Schwarz,R. Csuk,A. P. Rauter Org. Biomol. Chem. 2014 12 2446
-
Gui-Rong Qu,Hong-Liang Zhang,Hong-Ying Niu,Zai-Kun Xue,Xin-Xin Lv,Hai-Ming Guo Green Chem. 2012 14 1877
-
Filip Kal?ic,Martin Dra?ínsky,Zlatko Janeba Org. Biomol. Chem. 2021 19 6958
-
Elena Valles,Pablo A. García,José Ma Miguel del Corral,Marta Pérez,Isabel C. F. R. Ferreira,Ricardo C. Calhelha,Arturo San Feliciano,Ma ángeles Castro RSC Adv. 2016 6 105412
-
Gui-Rong Qu,Jing Wu,Yan-Yan Wu,Feng Zhang,Hai-Ming Guo Green Chem. 2009 11 760
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